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Compound of Interest

Compound Name: Fmoc-Homocit-OPfp

CAS No.: 2565792-83-6

Cat. No.: B6292668

Get Quote

Executive Summary
Fmoc-Homocit-OPfp (Fmoc-L-Homocitrulline Pentafluorophenyl Ester) is a pre-activated

amino acid derivative designed for the high-fidelity incorporation of homocitrulline into peptide

sequences via Solid Phase Peptide Synthesis (SPPS).

In the context of drug development and immunology, homocitrulline is a critical non-standard

amino acid. It serves as a biomarker for carbamylation—a post-translational modification (PTM)

distinct from citrullination, yet heavily implicated in autoimmune pathologies such as

Rheumatoid Arthritis (RA). The use of the OPfp (pentafluorophenyl) ester moiety provides a

distinct advantage over standard in situ activation methods by minimizing side-chain

dehydration and ensuring stable, stoichiometric coupling without the need for potent, potentially

deleterious uronium/phosphonium activators.
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Chemical Name: Pentafluorophenyl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-

ureidohexanoate

Common Name: Fmoc-Homocit-OPfp

Parent Amino Acid: L-Homocitrulline (N

-carbamoyl-L-lysine)[1]

Molecular Formula:

Molecular Weight: 577.51 g/mol

Structural Components
The molecule consists of three functional domains:[2]

N-Terminal Protection (Fmoc): Ensures orthogonality with acid-labile side-chain protectors

and allows for base-induced deprotection (typically 20% piperidine).

Side Chain (Homocitrulline): A lysine derivative where the

-amino group is carbamylated (

). Unlike lysine, this side chain is non-basic and does not require acid-labile protection (e.g.,
Boc/Trt) during SPPS, though it can be sensitive to dehydration.

C-Terminal Activation (OPfp): An electron-deficient pentafluorophenyl ester that facilitates

rapid aminolysis by the growing peptide chain's free amine.
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Property Specification

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, NMP, DCM; sparingly soluble in

water

Purity (HPLC)

Chiral Purity L-isomer (minimal racemization due to OPfp

stability)

Storage , desiccated. Protect from light.

Part 2: Mechanistic Insight & Rationale
Why Homocitrulline? (The Biological Imperative)
Homocitrulline is structurally homologous to Citrulline but contains an extra methylene group in

the side chain.[1][3] It arises in vivo from the carbamylation of lysine by cyanate (a dissociation

product of urea), often elevated in uremia or chronic inflammation.

Research Relevance: Anti-Carbamylated Protein Antibodies (AMPAs) are distinct from Anti-

Citrullinated Protein Antibodies (ACPAs). Researchers use Fmoc-Homocit-OPfp to

synthesize precise neoepitopes to differentiate between RA subsets and study the

"homocitrulline effect" in antigen recognition.

Why OPfp Activation? (The Synthetic Advantage)
Standard SPPS often uses in situ activators like HATU or HBTU. However, for urea-containing

side chains (like Homocitrulline), these potent activators can occasionally cause side-chain

dehydration, converting the urea to a carbodiimide or nitrile, or promoting cyclization.

The OPfp Advantage:

Chemoselectivity: The Pfp ester is pre-formed. No excess activator is added to the reaction

vessel, eliminating the risk of activating the side-chain urea.
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Stability: Pfp esters are hydrolytically more stable than N-hydroxysuccinimide (OSu) esters

and acid chlorides, allowing for longer handling times in automated synthesizers.

Reactivity: The electron-withdrawing effect of the five fluorine atoms makes the carbonyl

carbon highly electrophilic, ensuring rapid coupling even in difficult sequences.
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Caption: Figure 1. Aminolysis mechanism of Fmoc-Homocit-OPfp. The resin-bound amine

attacks the activated carbonyl, displacing the pentafluorophenol leaving group.

Part 3: Experimental Protocol (SPPS)
Reagent Preparation

Calculation: Calculate the required mass for a 3-fold to 5-fold excess relative to the resin

loading.

Dissolution: Dissolve Fmoc-Homocit-OPfp in anhydrous DMF (Dimethylformamide).

Concentration: 0.1 M to 0.3 M is standard.

Note: If the solution appears cloudy, sonicate briefly. Pfp esters are generally soluble in

DMF.

Coupling Workflow (Standard Fmoc Cycle)
This protocol assumes a standard polystyrene or PEG-based resin (e.g., Wang, Rink Amide).
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Step Reagent/Action Duration Notes

1. Swelling DMF 30 min
Ensure resin beads

are fully solvated.

2. Deprotection
20% Piperidine in

DMF
2 x 10 min

Removes Fmoc from

previous amino acid.

[4] Wash 5x with DMF.

3. Coupling

Fmoc-Homocit-OPfp

(3-5 eq) + HOAt (3-5

eq)

45 - 90 min

Do NOT add

DIC/HBTU. HOAt is

optional but

accelerates the

reaction. Add DIPEA

(1 eq) only if kinetics

are slow.

4. Monitoring
Kaiser Test / Chloranil

Test
5 min

Kaiser test may be

false-negative if

Proline is previous

residue.

5. Washing DMF (x3), DCM (x3) 1 min ea.
Removes released

pentafluorophenol.

6. Capping
Acetic Anhydride /

Pyridine
10 min

Optional: Caps

unreacted amines to

prevent deletion

sequences.

Critical Note on Base: Unlike uronium couplings (HBTU/HATU) which require base

(DIPEA/NMM) to initiate, Pfp esters react directly with the amine. However, adding 1 equivalent

of DIPEA or HOBt/HOAt can catalyze the reaction significantly by buffering the pH or forming a

transient active ester.

Cleavage and Isolation
Since the Homocitrulline side chain is urea-based, it does not require specific deprotection.

Cleavage Cocktail: TFA (95%) + TIS (2.5%) + H2O (2.5%).
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Time: 2–3 hours at room temperature.

Precipitation: Cold diethyl ether.

Analysis: Analyze via RP-HPLC (C18 column) and ESI-MS. Expect mass shift corresponding

to Homocitrulline (Residue Mass: 171.1 Da).
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Click to download full resolution via product page

Caption: Figure 2. SPPS workflow for Fmoc-Homocit-OPfp. Note the absence of pre-

activation steps typically required for free acid amino acids.

Part 4: Quality Control & Troubleshooting
Solubility Issues
If the Pfp ester does not dissolve fully in DMF, adding a small amount of DCM

(Dichloromethane) can help. Ensure the DCM is anhydrous to prevent hydrolysis of the ester.

Slow Coupling
Homocitrulline is not sterically hindered at the alpha-carbon, but the Pfp ester is less reactive

than an HATU-activated ester.

Solution: If coupling is incomplete after 2 hours, add 1.0 equivalent of HOAt (1-Hydroxy-7-

azabenzotriazole). This converts the Pfp ester in situ to the more reactive OAt ester without

the risks associated with adding excess uronium salts.

Side Reactions
Guanylation: Not an issue with Pfp esters (unlike HBTU).

Cyclization: The urea side chain is stable under standard TFA cleavage. Avoid high

temperatures (>40°C) during coupling to prevent intramolecular nucleophilic attack.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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